1-ethyl-5-(methoxymethyl)-1H-pyrazole
Overview
Description
1-ethyl-5-(methoxymethyl)-1H-pyrazole is a chemical compound that belongs to the pyrazole class of organic compounds. It is commonly referred to as EMMP, and its molecular formula is C8H12N2O. This compound has gained significant attention in the scientific community due to its various applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-ethyl-5-(methoxymethyl)-1H-pyrazole is not fully understood. However, it has been suggested that the compound acts as an inhibitor of certain enzymes and proteins, thereby preventing them from carrying out their normal functions. This inhibition can lead to various physiological effects, including anti-inflammatory and antitumor activity.
Biochemical and Physiological Effects:
Several studies have shown that this compound exhibits potent anti-inflammatory and antitumor activity. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. EMMP has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-ethyl-5-(methoxymethyl)-1H-pyrazole in lab experiments is its ease of synthesis. The compound can be synthesized using relatively simple methods, making it easily accessible to researchers. However, one of the limitations of using EMMP is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the use of 1-ethyl-5-(methoxymethyl)-1H-pyrazole in scientific research. One potential area of focus is the development of new antitumor and anti-inflammatory agents based on the structure of EMMP. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in other areas of medicine.
Synthesis Methods
The synthesis of 1-ethyl-5-(methoxymethyl)-1H-pyrazole can be achieved through several methods. One of the most common methods involves the reaction of ethyl hydrazinecarboxylate with paraformaldehyde in the presence of a catalytic amount of hydrochloric acid. The resulting product is then treated with methyl iodide to obtain the final compound.
Scientific Research Applications
1-ethyl-5-(methoxymethyl)-1H-pyrazole has numerous applications in scientific research. One of its primary uses is as a building block in the synthesis of various bioactive compounds. EMMP has been used in the synthesis of several antitumor and anti-inflammatory agents due to its ability to inhibit certain enzymes and proteins.
properties
IUPAC Name |
1-ethyl-5-(methoxymethyl)pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c1-3-9-7(6-10-2)4-5-8-9/h4-5H,3,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCJHKAIIVGEJTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)COC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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